Cas no 2172054-68-9 (1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172054-68-9
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 5566492
• PubChem ID: 165594526
• Update Time: 2025-06-13

1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(hydroxymethyl)cyclopropyl]methyl}-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594955
• 2172054-68-9
• 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C11H17N3O3/c1-17-5-2-10-9(6-15)12-13-14(10)7-11(8-16)3-4-11/h6,16H,2-5,7-8H2,1H3
• InChI Key： KFUPNGNJJDUDDX-UHFFFAOYSA-N
• SMILES： OCC1(CN2C(=C(C=O)N=N2)CCOC)CC1

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 77.2Ų

Additional information on 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde

Professional Introduction to Compound with CAS No. 2172054-68-9 and Product Name: 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde

The compound with the CAS number 2172054-68-9 and the product name 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic aldehydes that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly its cyclopropylmethyl and triazole moieties, contribute to its distinctive chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of triazole derivatives in the design of novel therapeutic agents. The triazole ring in this compound serves as a key pharmacophore, influencing its binding affinity and specificity to biological targets. The presence of a hydroxymethyl group at the cyclopropylmethyl position introduces hydrophilicity, which can modulate solubility and metabolic stability. Additionally, the 2-methoxyethyl substituent on the triazole ring adds another layer of structural complexity, potentially affecting both the compound's pharmacokinetic profile and its interaction with biological receptors.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacologically active molecules. The aldehyde functionality at the 4-position of the triazole ring provides a reactive site for further chemical modification, enabling chemists to explore a wide range of derivatives with tailored properties. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

In terms of biological activity, preliminary studies suggest that compounds with similar structural motifs exhibit promising effects in various therapeutic areas. The cyclopropylmethyl group, known for its ability to enhance binding interactions due to its rigid structure, may contribute to improved target engagement. Meanwhile, the triazole ring has been implicated in activities ranging from anti-inflammatory to antiviral effects, depending on the substitution pattern. The combination of these features makes this compound a compelling candidate for further investigation.

The 2-methoxyethyl group adds an interesting dimension to the molecule's behavior. This substituent can influence both electronic properties and steric interactions, potentially affecting how the compound interacts with biological targets. Methoxy groups are frequently incorporated into drug molecules due to their ability to enhance metabolic stability while maintaining solubility. In this context, the 2-methoxyethyl moiety may play a crucial role in optimizing the compound's pharmacokinetic profile.

Advances in computational chemistry have enabled more sophisticated modeling of these complex molecules, allowing researchers to predict their behavior with greater accuracy. By leveraging molecular dynamics simulations and quantum mechanical calculations, scientists can gain insights into how this compound might interact with biological targets at an atomic level. These computational approaches are increasingly integral to modern drug discovery, providing a bridge between experimental data and theoretical understanding.

The synthesis of this compound presents unique challenges due to its intricate structure. However, recent innovations in synthetic methodology have made it more feasible to produce such molecules on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in constructing the key functional groups present in this molecule. These advances not only facilitate access to this specific compound but also pave the way for similar derivatives.

Evaluation of potential therapeutic applications requires careful consideration of both preclinical data and clinical trial outcomes. While this compound shows promise based on initial studies, further research is necessary to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory findings into viable clinical candidates. Such partnerships can accelerate development timelines while ensuring rigorous validation of safety and efficacy.

The impact of this research extends beyond individual compounds; it contributes to broader trends in pharmaceutical innovation such as structure-based drug design and targeted therapy development. As our understanding of biological systems continues to evolve, so too does our capacity to design molecules that interact with precision at a molecular level. This compound exemplifies how thoughtful molecular design can lead to novel therapeutic strategies.

Future directions for research on this molecule may include exploring its role as an intermediate in larger synthetic schemes or investigating its interactions with specific enzymes or receptors using biophysical techniques like X-ray crystallography or NMR spectroscopy. Additionally, studying how variations in substituents affect biological activity could provide valuable insights into structure-activity relationships within this class of compounds.

In conclusion,1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde represents an exciting development in pharmaceutical chemistry with significant potential for further exploration. Its unique structural features position it as a valuable tool for both academic research and industrial applications aimed at discovering new therapeutic agents.